Cas no 737703-40-1 (1,2-Benzisoxazole-3-carboximidamide)
737703-40-1 structure
Product Name:1,2-Benzisoxazole-3-carboximidamide
CAS No:737703-40-1
MF:C8H7N3O
MW:161.160681009293
CID:559824
PubChem ID:53421545
Update Time:2025-04-19
1,2-Benzisoxazole-3-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole-3-carboximidamide
- 1,2-benzoxazole-3-carboximidamide
- 1,2-Benzisoxazole-3-carboximidamide(9CI)
- BENZO[D]ISOXAZOLE-3-CARBOXIMIDAMIDE
- 737703-40-1
- DTXSID90697827
- AKOS006326481
-
- Inchi: 1S/C8H7N3O/c9-8(10)7-5-3-1-2-4-6(5)12-11-7/h1-4H,(H3,9,10)
- InChI Key: PPWGJDNKTUZLHO-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(C(=N)N)=N1
Computed Properties
- Exact Mass: 161.05900
- Monoisotopic Mass: 161.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 75.9A^2
Experimental Properties
- PSA: 75.90000
- LogP: 1.91190
1,2-Benzisoxazole-3-carboximidamide Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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